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Compound of Interest

Compound Name: Ethyl 1H-indazole-5-carboxylate

Cat. No.: B066153

An In-Depth Technical Guide to Ethyl 1H-
Indazole-5-carboxylate

This technical guide provides a comprehensive overview of Ethyl 1H-indazole-5-carboxylate,
a heterocyclic compound of significant interest in medicinal chemistry and drug development.
This document is intended for researchers, scientists, and professionals in the field of drug
discovery and organic synthesis, offering detailed information on its chemical identity,
properties, synthesis, and applications.

Chemical Structure and IUPAC Name

Ethyl 1H-indazole-5-carboxylate is a derivative of indazole, a bicyclic aromatic heterocycle
consisting of a benzene ring fused to a pyrazole ring. The structure is characterized by an ethyl
ester group at the 5-position of the indazole core.

e |IUPAC Name: ethyl 1H-indazole-5-carboxylate[1][2]

e Molecular Formula: C10H10N202[1][3][4][5]

e Canonical SMILES: CCOC(=0)C1=CC2=C(C=C1)NN=C2[1]
« InChl Key: SKABXDPLIJIWLR-UHFFFAOYSA-N[1][2]

l».Chemical structure of Ethyl 1H-indazole-5-carboxylate
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Chemical structure of Ethyl 1H-indazole-5-carboxylate

Physicochemical and Pharmacological Properties

A summary of the key quantitative data for Ethyl 1H-indazole-5-carboxylate is presented
below. These properties are crucial for its handling, characterization, and application in
experimental settings.

Property Value Reference
Molecular Weight 190.20 g/mol [11[31[5]
Melting Point 122-124 °C [31[6]
Boiling Point 353.9 °C at 760 mmHg [31[6]
Density 1.272 g/cm3 [3][6]

Yellow to light brown
Appearance , [4][6]
solid/powder

Purity > 95-99% (by HPLC) [2][4]

Room temperature, under inert
Storage Temperature [2][3]
atmosphere

Synthesis and Experimental Protocols

Ethyl 1H-indazole-5-carboxylate can be synthesized through various chemical routes. A
common laboratory-scale synthesis involves the hydrolysis of its N-acetylated precursor.

Protocol: Synthesis from Ethyl 1-acetyl-1H-indazole-5-carboxylate[6]

This protocol details the deacetylation of Ethyl 1-acetyl-1H-indazole-5-carboxylate to yield the
target compound.

Materials:

o Ethyl 1-acetyl-1H-indazole-5-carboxylate (starting material)
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e Concentrated hydrochloric acid
« Ethanol

e Water

e 25% Ammonia solution

e Chloroform

e Hexane

Procedure:

o The starting material, Ethyl 1-acetyl-1H-indazole-5-carboxylate, is dissolved in a mixed
solvent system composed of concentrated hydrochloric acid (15 mL), water (15 mL), and
ethanol (30 mL).[6]

e The reaction mixture is stirred at room temperature for 4 hours.[6]

o Upon completion of the reaction, the pH of the mixture is adjusted to be slightly basic using a
25% ammonia solution.[6]

o The alkalized mixture is then extracted with chloroform.[6]
e The organic phases from the extraction are combined.
e The combined organic phase is purified by crystallization using hexane.[6]

e The resulting crystals are collected by filtration and dried to yield Ethyl 1H-indazole-5-
carboxylate as a light brown powder.[6]

Applications in Research and Drug Development

Indazole derivatives are recognized as important scaffolds in medicinal chemistry due to their
wide range of biological activities, including anti-inflammatory, antitumor, and anti-HIV
properties.[7] Ethyl 1H-indazole-5-carboxylate serves as a key building block and
intermediate in the synthesis of more complex, biologically active molecules.[4]
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Key Research Applications:

» Pharmaceutical Development: It is a crucial intermediate for creating novel anti-cancer and
anti-inflammatory agents.[3][4]

» Organic Synthesis: Its structure allows for diverse chemical modifications, making it a
valuable component in the synthesis of complex organic molecules.[3][4]

» Biological Research: Used in studies to investigate the mechanisms of action of various
indazole derivatives, contributing to the understanding of their therapeutic potential.[4]

o Material Science: The unique chemical structure is being explored for the development of
novel materials such as polymers and coatings.[4]

Logical Workflow for Synthesis

The following diagram illustrates the synthetic pathway described in the experimental protocol,
highlighting the transformation from the starting material to the final product.

’ Ethyl 1-acetyl-1H-indazole-5-carboxylate ‘

Neutralization

(25% NHs) Ethyl 1H-indazole-5-carboxylate

HCI, Hz0, Ethanol
(Stir at RT, 4h)

Click to download full resolution via product page

Synthesis workflow for Ethyl 1H-indazole-5-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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